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Compound of Interest

Compound Name: N-Benzylidenemethylamine

Cat. No.: B1583782

This technical guide provides a comprehensive overview of the core physical properties of N-
Benzylidenemethylamine in its liquid state. Designed for researchers, scientists, and
professionals in drug development, this document aggregates key quantitative data, outlines
detailed experimental methodologies for property determination, and visualizes relevant
chemical processes.

Core Physical and Chemical Identifiers

N-Benzylidenemethylamine, an imine also known as N-Methyl-a-tolueneimine, is a colorless
to slight yellow liquid at room temperature.[1][2] It is a versatile building block in organic
synthesis, particularly in the production of various pharmaceuticals and agrochemicals.[3]

Key Identifiers:

CAS Number: 622-29-7[1]

Molecular Formula: CsHaN[1]

Molecular Weight: 119.16 g/mol

SMILES: CN=CC1=CC=CC=C1[1]

InChl Key: HXTGGPKOEKKUQO-UHFFFAOYSA-N[1]
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Quantitative Physical Properties

The physical characteristics of N-Benzylidenemethylamine have been determined through
various analytical methods. The following table summarizes the key quantitative data for its

liquid form.
Physical Property Value Conditions
Boiling Point 75-80 °C at 18 mmHg[3][4]
185 °C at 760 mmHg (atmospheric
pressure)[5]
Density 0.967 g/mL at 25 °C[4]
Refractive Index (n_D) 1.5500 to 1.5540 at 20 °C (589 nm)[1][6]
Flash Point 113 °C Closed cup[5]
Vapor Pressure 0.976 mmHg at 25 °C[5]
Appearance Clear, colorless to yellow liquid  [1][2]

Experimental Protocols for Property Determination

The accurate determination of physical properties is crucial for the handling, application, and
process design involving N-Benzylidenemethylamine. Standard methodologies for these
measurements are detailed below.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like N-Benzylidenemethylamine, which may decompose at higher
temperatures, vacuum distillation is often employed to determine the boiling point at a reduced
pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a
receiving flask, and a thermometer. A vacuum pump and a manometer are required for
measurements at reduced pressure.
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e Procedure:

o A sample of N-Benzylidenemethylamine is placed in the round-bottom flask along with
boiling chips.

o The apparatus is assembled and connected to a vacuum source.
o The pressure is reduced to the desired level (e.g., 18 mmHg) and held constant.[3]
o The flask is heated gently.

o The temperature at which the liquid boils and a steady stream of condensate is observed
is recorded as the boiling point at that pressure.

3.2. Measurement of Density
Density, the mass per unit volume, is a fundamental physical property.

o Apparatus: A pycnometer (a flask with a specific, accurately known volume) and a high-
precision analytical balance.

e Procedure:

o

The empty pycnometer is weighed.

[e]

It is then filled with the liquid sample, ensuring no air bubbles are trapped, and weighed
again.

[e]

The temperature of the sample is recorded (e.g., 25 °C).

o

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

3.3. Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a
characteristic property.
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e Apparatus: A refractometer, typically an Abbé refractometer.

e Procedure:

[¢]

The refractometer is calibrated using a standard of known refractive index.
o Afew drops of N-Benzylidenemethylamine are placed on the prism of the refractometer.
o The prism is closed, and the temperature is allowed to stabilize (e.g., 20 °C).[1]

o Light from a specific source (e.g., a sodium D-line at 589 nm) is passed through the
sample.[1]

o The instrument is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale.

Key Chemical Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate important logical and experimental
workflows related to N-Benzylidenemethylamine.
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Synthesis of N-Benzylidenemethylamine

Reactants

Benzaldehyde Monomethylamine

Cool to 0°C, then maintain 25-30°C

Reaction Conditions

Toluene (Solvent)

Workup
A4

Separate Organic Phase

:

Concentrate in vacuo

:

Distillation of Residual Oil

Proguct

N-Benzylidenemethylamine
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Experimental Workflow for Physical Property Determination

Obtain Pure Sample

Physical Mgasurements

Determine Boiling Point Measure Density Measure Refractive Index
(Distillation) (Pycnometer) (Refractometer)

Data Processing

Record Temperature and Pressure

:

Calculate and Tabulate Results

Final Data Sheet
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Hydrolysis of N-Benzylidenemethylamine

Reactants
N-Benzylidenemethylamine Water (H20)
Conditions

Acid Catalyst (e.g., H3O™)

Reversible Reaction Reversible Reaction

Products

Benzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Liquid N-Benzylidenemethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583782#physical-properties-of-n-
benzylidenemethylamine-liquid-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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